Cas no 848591-67-3 (1-Pyrrolidinecarboxylic acid, 2,4-diformyl-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2,4-diformyl-, 1,1-dimethylethyl ester
• CAS No: 848591-67-3
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 4221928
• Update Time: 2025-07-09

1-Pyrrolidinecarboxylic acid, 2,4-diformyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2,4-diformyl-, 1,1-dimethylethyl ester
• TERT-BUTYL 2,4-DIFORMYLPYRROLIDINE-1-CARBOXYLATE
• 1,1-Dimethylethyl 2,4-diformyl-1-pyrrolidinecarboxylate (ACI)
• 2,4-Diformylpyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)12-5-8(6-13)4-9(12)7-14/h6-9H,4-5H2,1-3H3
• InChI Key： SICDLRKTPQAWJH-UHFFFAOYSA-N
• SMILES： O=CC1CC(C=O)CN1C(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-Pyrrolidinecarboxylic acid, 2,4-diformyl-, 1,1-dimethylethyl ester

Introduction to 1-Pyrrolidinecarboxylic acid, 2,4-diformyl-, 1,1-dimethylethyl ester (CAS No. 848591-67-3)

1-Pyrrolidinecarboxylic acid, 2,4-diformyl-, 1,1-dimethylethyl ester, identified by the CAS number 848591-67-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrolidine family, which is well-known for its diverse biological activities and potential applications in drug development. The unique structure of this molecule, featuring both formyl and ester functional groups, makes it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The formyl groups at the 2 and 4 positions of the pyrrolidine ring contribute to the reactivity of the compound, enabling various chemical transformations that are crucial for the synthesis of more complex molecules. These formyl groups can participate in condensation reactions, forming Schiff bases or other heterocyclic compounds, which are widely used in medicinal chemistry due to their biological properties. Additionally, the ester group at the 1-position provides a site for further functionalization, allowing chemists to tailor the molecule for specific applications.

The dimethylethyl ester moiety at the 1-position of the pyrrolidine ring not only influences the solubility and stability of the compound but also serves as a handle for selective modifications. This structural feature is particularly valuable in drug design, where precise control over molecular properties is essential for achieving optimal pharmacological effects. The combination of these functional groups makes 1-Pyrrolidinecarboxylic acid, 2,4-diformyl-, 1,1-dimethylethyl ester a fascinating subject for researchers exploring new synthetic pathways and pharmacological applications.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential as bioactive molecules. Studies have shown that compounds containing the pyrrolidine scaffold exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of formyl groups in particular has been linked to enhanced binding affinity to biological targets, making these compounds attractive for drug discovery efforts. For instance, formylated pyrrolidines have been investigated as inhibitors of enzymes involved in cancer cell proliferation and as modulators of immune responses.

One of the most compelling aspects of 1-Pyrrolidinecarboxylic acid, 2,4-diformyl-, 1,1-dimethylethyl ester is its utility as a building block in organic synthesis. The ability to selectively modify both the formyl and ester groups allows chemists to construct complex molecular architectures with precision. This flexibility is particularly valuable in the development of novel therapeutic agents, where structural optimization is critical for improving efficacy and reducing side effects. Researchers have leveraged this compound to synthesize derivatives with enhanced pharmacokinetic profiles and improved target specificity.

The pharmaceutical industry has been particularly interested in exploring the potential of pyrrolidine-based compounds for treating various diseases. For example, recent studies have highlighted the role of pyrrolidine derivatives in developing treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The formyl groups in these compounds have been shown to interact with specific receptors and enzymes implicated in these conditions, suggesting their therapeutic potential. Additionally, modifications to the ester group have been investigated to enhance drug delivery systems and improve bioavailability.

Another area where 1-Pyrrolidinecarboxylic acid, 2,4-diformyl-, 1,1-dimethylethyl ester shows promise is in materials science. The unique reactivity of its functional groups makes it a valuable precursor for synthesizing polymers and advanced materials with tailored properties. These materials could find applications in areas such as drug delivery systems, smart coatings, and high-performance polymers. The ability to incorporate biologically active moieties into these materials opens up new possibilities for developing innovative solutions in various industries.

In conclusion,1-Pyrrolidinecarboxylic acid, 2,4-diformyl-, 1,1-dimethylethyl ester (CAS No. 848591-67-3) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features—particularly the presence of formyl groups and an ester group—make it a valuable intermediate for developing new drugs and advanced materials. As research continues to uncover new applications for this compound,pyrrolidine-based derivatives are likely to play an increasingly important role in addressing some of today's most pressing medical challenges.